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Compound of Interest

Compound Name: Fmoc-1-Nal-OH

Cat. No.: B557940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic
acid (Fmoc-1-Nal-OH), a key building block in peptide synthesis. Adherence to these
guidelines is crucial for ensuring personnel safety and maintaining the integrity of research and

development activities.

Chemical and Physical Properties

Fmoc-1-Nal-OH is a white to light yellow crystalline powder.[1] A summary of its key physical
and chemical properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Fmoc-1-Nal-OH
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Property Value Reference
CAS Number 96402-49-2 [2][3]
Molecular Formula C28H23NO4 [21[31[4]
Molecular Weight 437.49 g/mol [2]
Appearance White to off-white solid [5]

Melting Point 180.0 to 184.0 °C [1]
Solubility Soluble in DMSO (100 mg/mL)  [5]

Storage Temperature 2-8°C [2][6]

Hazard Identification and GHS Classification

While specific toxicological data for Fmoc-1-Nal-OH is limited, the compound should be
handled with care, assuming potential hazards based on its chemical structure and the nature
of similar compounds. The Globally Harmonized System (GHS) classification for Fmoc-1-Nal-
OH is not uniformly established, but it is prudent to consider the potential for skin, eye, and

respiratory irritation.

A general hazard assessment workflow is crucial for handling such chemicals where
comprehensive data is unavailable.
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Hazard Identification and Risk Assessment
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Caption: A logical workflow for chemical hazard assessment.
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Handling and Personal Protective Equipment (PPE)

Proper handling procedures are essential to minimize exposure and ensure a safe working

environment.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust particles.
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o Use process enclosures or local exhaust ventilation where there is a potential for dust
generation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against accidental exposure.

Fmoc-1-Nal-OH

Safety Glasses/Goggles Chemical-Resistant Gloves\NIOSH-Approved Respirator

Eye Protection Respiratory Protection
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Hand Protection Body Protection

Caption: Recommended Personal Protective Equipment (PPE).

Table 2: Recommended Personal Protective Equipment

Protection Type Specification

Safety glasses with side-shields or chemical
goggles.

Eye/Face Protection

) ) Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection

Lab coat or other protective clothing.

_ _ NIOSH-approved N95 or higher-level respirator
Respiratory Protection

where dust is generated.

Storage and Stability

Proper storage is critical to maintain the quality and stability of Fmoc-1-Nal-OH.

» Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
The recommended storage temperature is between 2°C and 8°C.[2][6]
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 Stability: The compound is generally stable under recommended storage conditions. Avoid
exposure to heat and strong oxidizing agents.

e Incompatibilities: Incompatible with strong oxidizing agents.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) e o L
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

For spills, wear appropriate PPE, avoid generating dust, and sweep up the material. Place in a
suitable, closed container for disposal.

Toxicological and Ecotoxicological Information

Detailed toxicological and ecotoxicological studies for Fmoc-1-Nal-OH are not readily available
in the public domain. Researchers should handle this compound as potentially hazardous. The
primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Experimental Protocols for Safety Assessment
(General Guidance)
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Due to the lack of specific data for Fmoc-1-Nal-OH, a prudent approach involves conducting
in-house safety assessments based on established protocols for similar N-protected amino
acids.

Protocol for Assessing Dermal Irritation (Based on
OECD Guideline 404)

o Objective: To assess the potential of Fmoc-1-Nal-OH to cause skin irritation.
o Test System: Healthy young adult albino rabbits.

e Procedure: a. Apply a small amount (e.g., 0.5 g) of the test substance to a small area of
shaved skin. b. Cover the application site with a gauze patch. c. Observe the skin for signs of
erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch
removal. d. Score the reactions based on a standardized scale.

o Data Analysis: Evaluate the mean scores for erythema and edema to determine the irritation
potential.

Protocol for Assessing Acute Oral Toxicity (Based on
OECD Guideline 423)

¢ Objective: To determine the acute oral toxicity of Fmoc-1-Nal-OH.
o Test System: Rodents (e.g., rats or mice).

e Procedure: a. Administer the substance by gavage at a series of dose levels to groups of
animals. b. Observe the animals for signs of toxicity and mortality over a 14-day period. c.
Conduct a gross necropsy on all animals at the end of the observation period.

o Data Analysis: Determine the LD50 (the dose that is lethal to 50% of the test population) and
observe any signs of toxicity.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the chemical to enter drains or waterways.
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Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a comprehensive safety data sheet (SDS) and should be
used in conjunction with professional judgment and institutional safety protocols. All users
should conduct their own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557940#safety-and-handling-precautions-for-fmoc-1-
nal-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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